![molecular formula C20H12N2O B5850933 1,2-dihydro-10H-cyclopenta[gh]isoindolo[2,1-a]perimidin-10-one](/img/structure/B5850933.png)
1,2-dihydro-10H-cyclopenta[gh]isoindolo[2,1-a]perimidin-10-one
Overview
Description
“1,2-dihydro-10H-cyclopenta[gh]isoindolo[2,1-a]perimidin-10-one” is a complex organic compound with the molecular formula C20H12N2O . It belongs to the class of N-heterocycles known as perimidines .
Synthesis Analysis
Perimidines, including “1,2-dihydro-10H-cyclopenta[gh]isoindolo[2,1-a]perimidin-10-one”, have been synthesized using various novel technologies. These methods extend to the preparation of different bioactive and industrially applicable molecules. The synthesis of perimidines has been carried out under varied conditions like microwave radiation, ultrasound, and grinding using different catalysts such as ionic liquids, acid, metal, and nanocatalyst .Molecular Structure Analysis
The molecular structure of “1,2-dihydro-10H-cyclopenta[gh]isoindolo[2,1-a]perimidin-10-one” is characterized by the presence of both π-excessive and π-deficient arrangement. The existence of a lone pair of nitrogen atoms that transfer their electron density to the naphthalene ring from the fused heterocyclic ring increases the possibility of future reaction chemistry via both electrophilic and nucleophilic reactions .Chemical Reactions Analysis
Perimidines, including “1,2-dihydro-10H-cyclopenta[gh]isoindolo[2,1-a]perimidin-10-one”, have shown distinct behavior in various ranges of light, which makes them more appealing and challenging for future scientists. They have the ability of molecular interaction with different proteins and complex formation with metals .Scientific Research Applications
Higher-order [10 + 2] Cycloaddition
This compound can be used in a higher-order [10 + 2] cycloaddition reaction of 3-nitroindoles and 2-alkylidene-1-indanones . This reaction, developed using TEBA as a phase-transfer catalyst, allows for the creation of a wide range of structurally diverse polycyclic cyclopenta [b]indoline derivatives . These derivatives are obtained in high yields with excellent diastereoselectivities .
Synthesis of 1,2-Disubstituted Cyclopentadienes
The compound can be used in the synthesis of 1,2-disubstituted cyclopentadienes . These cyclopentadienes and their substituted congeners have played an important role in organic chemistry since their discovery . They constitute a very important class of ligands for transition metal compounds .
Application in Metallocene Catalysts
The 1,2-disubstituted cyclopentadienes, synthesized using this compound, can be converted to a wide variety of metallocenes . These metallocenes are popular and indispensable catalysts in a plethora of organic transformations .
Use in Dye Synthesis
The compound can be used in the synthesis of dyes . Specifically, dyes with a 3-(dialkyl amino)-1,2-dihydro-9-oxo-9H-indeno [2,1-c]pyridine-4-carbonitrile group have been synthesized using this compound . These dyes have shown high final monomer conversions and impressive photoinitiation abilities .
Future Directions
Perimidines, including “1,2-dihydro-10H-cyclopenta[gh]isoindolo[2,1-a]perimidin-10-one”, have evolved significantly in recent years due to their immense applications in life sciences, medical sciences, and industrial chemistry. They are expected to be a subject of future research due to their versatile scaffolds and fascinating properties .
properties
IUPAC Name |
2,11-diazahexacyclo[13.5.2.02,10.04,9.012,21.018,22]docosa-1(20),4,6,8,10,12(21),13,15(22),18-nonaen-3-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12N2O/c23-20-14-4-2-1-3-13(14)19-21-15-9-7-11-5-6-12-8-10-16(22(19)20)18(15)17(11)12/h1-4,7-10H,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLTZPEKFGLNHHS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=C3C4=C(C=CC1=C24)N=C5N3C(=O)C6=CC=CC=C65 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,11-Diazahexacyclo[13.5.2.02,10.04,9.012,21.018,22]docosa-1(20),4,6,8,10,12(21),13,15(22),18-nonaen-3-one | |
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